Cas no 1805169-48-5 (2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805169-48-5
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4866091
• Update Time: 2025-06-08

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-8-5(9(11)12)1-4(2-7(15)16)14-6(8)3-13/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： FOSWJAVECFHPBO-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)N=C(CC(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805169-48-5)

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805169-48-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromine and difluoromethyl substitutions, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid features a pyridine core with strategically placed functional groups. The aminomethyl moiety enhances its reactivity in peptide coupling reactions, while the difluoromethyl group improves metabolic stability—a critical factor in pharmaceutical development. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research due to the growing demand for targeted cancer therapies. This aligns with frequent search queries like "next-generation kinase inhibitors" and "fluorinated drug candidates."

From a synthetic chemistry perspective, the bromo substituent at the 3-position offers versatile cross-coupling opportunities, making this compound valuable for palladium-catalyzed reactions such as Suzuki-Miyaura couplings. Such reactions dominate organic chemistry discussions, as evidenced by high search volumes for "C-C bond formation techniques." The compound's acetic acid tail further enables conjugation with biomolecules, addressing the rising interest in bioconjugation technologies for diagnostic and therapeutic applications.

Environmental considerations surrounding fluorinated compounds have also put 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid under scrutiny. With increasing searches for "green chemistry alternatives," researchers are exploring its biodegradation pathways. The compound's difluoromethyl group—while enhancing lipophilicity—raises questions about environmental persistence, mirroring debates around PFAS (per- and polyfluoroalkyl substances) in scientific communities.

Analytical characterization of this compound typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both trending topics in analytical chemistry forums. Its distinct 1H-NMR fingerprint (particularly the difluoromethyl proton signal at δ 6.2-6.8 ppm) serves as a key identifier—information frequently sought after in "compound verification" searches by quality control laboratories.

In material science applications, the pyridine-acetic acid scaffold demonstrates potential for constructing metal-organic frameworks (MOFs), a rapidly growing field with over 50% annual publication growth. This connects with popular queries about "porous materials for gas storage" and "catalysis support structures." The compound's ability to coordinate with transition metals while maintaining thermal stability makes it particularly interesting for these applications.

Regulatory aspects of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid remain dynamic, with evolving guidelines for fluorinated pharmaceuticals. The FDA's increased scrutiny on fluorine-containing drugs (a trending regulatory topic) necessitates thorough safety profiling of such compounds. Recent patent filings suggest its incorporation in herbicide safeners, addressing the agricultural sector's demand for "selective weed control" solutions—another high-traffic search term.

From a commercial standpoint, the global market for pyridine derivatives is projected to grow at 6.8% CAGR (2023-2030), driven by demand for specialty chemicals. This compound's niche applications in electronic materials (as evidenced by its use in OLED intermediate synthesis) position it well within this expansion. Manufacturers are optimizing scalable production methods to meet rising demand, particularly from Asia-Pacific markets searching for "high-purity pyridine precursors."

Ongoing research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), a breakthrough technology dominating recent "drug discovery" publications. Its aminomethyl group serves as an ideal linker attachment point for E3 ligase ligands—addressing frequent queries about "PROTAC linker chemistry." This application exemplifies how traditional intermediates gain new relevance in cutting-edge therapeutic modalities.

Storage and handling recommendations for 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid emphasize protection from moisture due to its carboxylic acid functionality, a practical consideration often searched by laboratory personnel. Stability studies indicate optimal preservation at -20°C under inert atmosphere—data highly valued by compound management teams in pharmaceutical R&D.

The compound's role in fluorescence labeling applications has recently emerged, with its pyridine core serving as an electron acceptor in push-pull fluorophores. This aligns with booming interest in "bioimaging probes," as seen in citation metrics for journals like Chemical Communications. Researchers are particularly interested in its two-photon absorption properties for deep-tissue imaging.

In conclusion, 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805169-48-5) represents a multifaceted chemical entity with expanding applications across pharmaceuticals, agriculture, and materials science. Its structural features address numerous contemporary research challenges while complying with industry demands for sustainable chemistry solutions. As scientific understanding progresses, this compound will likely find new roles in emerging technologies, maintaining its relevance in the evolving landscape of specialty chemicals.